molecular formula C6H9NS2 B8738471 4-Methyl-2-(methylthio)thiophen-3-amine CAS No. 88246-46-2

4-Methyl-2-(methylthio)thiophen-3-amine

Cat. No.: B8738471
CAS No.: 88246-46-2
M. Wt: 159.3 g/mol
InChI Key: IZTYASNZLWWUTD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Methyl-2-(methylthio)thiophen-3-amine is a useful research compound. Its molecular formula is C6H9NS2 and its molecular weight is 159.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

88246-46-2

Molecular Formula

C6H9NS2

Molecular Weight

159.3 g/mol

IUPAC Name

4-methyl-2-methylsulfanylthiophen-3-amine

InChI

InChI=1S/C6H9NS2/c1-4-3-9-6(8-2)5(4)7/h3H,7H2,1-2H3

InChI Key

IZTYASNZLWWUTD-UHFFFAOYSA-N

Canonical SMILES

CC1=CSC(=C1N)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

6 g (0.22 gram atoms) freshly prepared aluminium amalgam are added over a period of about two minutes to 18.9 g (0.1 mol) of 2-methylthio-4-methyl-3-nitrothiophene dissolved in 200 ml of moist diethylether. The vigorous reaction which sets in after 5-10 minutes is kept under control by cooling the flask in ice.
[Compound]
Name
aluminium amalgam
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-methylthio-4-methyl-3-nitrothiophene
Quantity
0.1 mol
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.